![molecular formula C17H20FN3O2 B4464517 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide](/img/structure/B4464517.png)
2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide
Overview
Description
2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide is a compound that has gained significant attention in scientific research due to its potential in the field of medicine. This compound is known for its unique chemical structure and has been the subject of several studies to explore its synthesis, mechanism of action, and potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide may have various biochemical and physiological effects. This compound has been shown to inhibit cell growth and induce apoptosis in cancer cells. Additionally, it may have anti-inflammatory properties and may help reduce the symptoms of neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide in lab experiments include its unique chemical structure and potential for use in the treatment of various medical conditions. However, the limitations of using this compound include its complex synthesis process and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide. These include further studies on its mechanism of action, potential applications in the treatment of various medical conditions, and the development of more efficient synthesis methods. Additionally, research could focus on exploring the potential side effects of this compound and ways to mitigate them.
Conclusion:
In conclusion, 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide is a compound that has gained significant attention in scientific research due to its potential in the field of medicine. This compound has a unique chemical structure and has been the subject of several studies to explore its synthesis, mechanism of action, and potential applications in various fields. While there are limitations to using this compound in lab experiments, further research could lead to exciting new discoveries in the field of medicine.
Scientific Research Applications
The unique chemical structure of 2-(3-ethyl-5-isoxazolyl)-N-(4-fluorobenzyl)-1-pyrrolidinecarboxamide has made it a subject of interest for several research studies. This compound has been studied for its potential in the treatment of various medical conditions, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
2-(3-ethyl-1,2-oxazol-5-yl)-N-[(4-fluorophenyl)methyl]pyrrolidine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FN3O2/c1-2-14-10-16(23-20-14)15-4-3-9-21(15)17(22)19-11-12-5-7-13(18)8-6-12/h5-8,10,15H,2-4,9,11H2,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYQVFBJXYBHFOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1)C2CCCN2C(=O)NCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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